Cas no 28558-00-1 (Androst-4-en-3-one, 11b,17b-dihydroxy-6a-methyl- (6CI,8CI))

Androst-4-en-3-one, 11b,17b-dihydroxy-6a-methyl- (6CI,8CI) structure
28558-00-1 structure
Product Name:Androst-4-en-3-one, 11b,17b-dihydroxy-6a-methyl- (6CI,8CI)
CAS No:28558-00-1
MF:C20H30O3
MW:318.450406551361
CID:261100
PubChem ID:253110
Update Time:2025-04-19

Androst-4-en-3-one, 11b,17b-dihydroxy-6a-methyl- (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-4-en-3-one, 11b,17b-dihydroxy-6a-methyl- (6CI,8CI)
    • A,11
    • A,17
    • AC1L5NFX
    • AR-1A7032
    • CTK1A3069
    • KST-1A3481
    • NSC75558
    • SureCN6018282
    • DTXSID50291441
    • SCHEMBL6018282
    • MLS002693943
    • 28558-00-1
    • (6
    • NSC-75558
    • A)-11,17-dihydroxy-6-methylandrost-4-en-3-one
    • Inchi: 1S/C20H30O3/c1-11-8-13-14-4-5-17(23)20(14,3)10-16(22)18(13)19(2)7-6-12(21)9-15(11)19/h9,11,13-14,16-18,22-23H,4-8,10H2,1-3H3/t11-,13-,14-,16-,17-,18+,19-,20-/m0/s1
    • InChI Key: QUXYZFGFQTUFKB-YAYVIYLRSA-N
    • SMILES: O[C@H]1C[C@]2(C)[C@H](CC[C@H]2[C@@H]2C[C@H](C)C3=CC(CC[C@]3(C)[C@H]21)=O)O

Computed Properties

  • Exact Mass: 318.2196
  • Monoisotopic Mass: 318.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 480.2°Cat760mmHg
  • Flash Point: 258.3°C
  • Refractive Index: 1.57
  • PSA: 57.53
  • LogP: 3.09600
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